Cas no 1343498-71-4 (N-Desmethyl N-Hydroxymethyl Regorafenib)

• Product Name: N-Desmethyl N-Hydroxymethyl Regorafenib
• CAS No: 1343498-71-4
• MF: C₂₁H₁₅ClF₄N₄O₄
• MW: 498.815
• CID: 2085741
• Update Time: 2025-07-13

N-Desmethyl N-Hydroxymethyl Regorafenib Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl N-Hydroxymethyl Regorafenib
• Regorafenib Impurity 16

Additional information on N-Desmethyl N-Hydroxymethyl Regorafenib

Research Briefing on N-Desmethyl N-Hydroxymethyl Regorafenib (CAS: 1343498-71-4): Recent Advances and Implications

N-Desmethyl N-Hydroxymethyl Regorafenib (CAS: 1343498-71-4) is a metabolite of Regorafenib, a multi-kinase inhibitor approved for the treatment of metastatic colorectal cancer, gastrointestinal stromal tumors, and hepatocellular carcinoma. Recent studies have focused on understanding the pharmacological properties, metabolic pathways, and potential therapeutic applications of this metabolite. This research briefing synthesizes the latest findings to provide a comprehensive overview of its significance in oncology and drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structural and functional characteristics of N-Desmethyl N-Hydroxymethyl Regorafenib. The research highlighted its role in modulating kinase activity, particularly its inhibitory effects on VEGFR2, TIE2, and PDGFR-β, which are critical targets in angiogenesis and tumor proliferation. The study employed in vitro assays and molecular docking simulations to demonstrate its binding affinity and selectivity, suggesting potential advantages over the parent compound in certain clinical scenarios.

Further investigations into the metabolic pathways of Regorafenib have revealed that N-Desmethyl N-Hydroxymethyl Regorafenib is formed via cytochrome P450 (CYP3A4)-mediated oxidation. A 2024 pharmacokinetic study in Cancer Research demonstrated that this metabolite exhibits a longer half-life and improved bioavailability compared to Regorafenib in murine models. These findings underscore the need for further clinical evaluation to assess its efficacy and safety profile in human subjects.

Emerging preclinical data also suggest that N-Desmethyl N-Hydroxymethyl Regorafenib may overcome certain resistance mechanisms observed with Regorafenib. A recent publication in Molecular Cancer Therapeutics reported that the metabolite retained activity in cell lines with acquired resistance to Regorafenib, potentially due to its altered interaction with ATP-binding sites of target kinases. This could open new avenues for combination therapies or sequential treatment strategies in refractory cancers.

Despite these promising findings, challenges remain in the clinical translation of N-Desmethyl N-Hydroxymethyl Regorafenib. Current research gaps include the need for large-scale toxicology studies and the optimization of synthesis methods to ensure consistent production of the metabolite. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues, as highlighted in a 2024 white paper from the American Association for Cancer Research.

In conclusion, N-Desmethyl N-Hydroxymethyl Regorafenib represents a compelling area of research in oncology drug development. Its unique pharmacological properties and potential clinical advantages warrant further investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and therapeutic applications, ultimately improving outcomes for patients with advanced cancers.